Cas no 1790198-38-7 (N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide)

• Product Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide
• CAS No: 1790198-38-7
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 5368802
• Update Time: 2025-06-08

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide

• Inchi： 1S/C13H19NO4S/c1-17-12-6-4-3-5-11(12)13(18-2)9-14-19(15,16)10-7-8-10/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key： RTTXUJRWCHYAHD-UHFFFAOYSA-N
• SMILES： C1(S(NCC(OC)C2=CC=CC=C2OC)(=O)=O)CC1

Additional information on N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide

Introduction to N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide (CAS No. 1790198-38-7)

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1790198-38-7, represents a novel sulfonamide derivative with a unique structural configuration. The presence of methoxy groups and a cyclopropane ring in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide consists of a sulfonamide functional group attached to an ethyl chain that is substituted with two methoxy groups and a phenyl ring. This arrangement not only contributes to the compound's solubility and stability but also enhances its ability to interact with biological receptors. The cyclopropane ring, in particular, is known for its rigid three-membered carbon structure, which can be exploited to achieve high binding affinity and selectivity in drug design.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The methoxy groups in N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide are particularly noteworthy, as they can modulate the electronic properties of the molecule and influence its pharmacokinetic behavior. This makes the compound a valuable scaffold for designing drugs with improved pharmacological profiles.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The unique structural features of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide suggest that it may be able to selectively interact with specific biological targets, thereby minimizing side effects associated with traditional drug treatments. This concept aligns with the growing trend in precision medicine, where therapies are tailored to individual patients based on their unique genetic and molecular profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide with high accuracy. These computational methods have been instrumental in identifying lead compounds for further optimization and development. By leveraging these tools, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

The synthesis of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide presents unique challenges due to its complex structural requirements. However, recent innovations in synthetic chemistry have made it possible to produce this compound with high yield and purity. These advancements have opened up new avenues for exploring its pharmacological potential. For instance, multi-step synthetic routes involving transition metal catalysis have been developed to streamline the production process and reduce costs.

In addition to its therapeutic applications, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide has shown promise in research related to chemical biology. Its ability to modulate biological pathways makes it a valuable tool for studying disease mechanisms and developing new diagnostic methods. Researchers are particularly interested in how this compound interacts with enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

The future prospects for N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide are vast. As our understanding of molecular interactions continues to grow, so does the potential for this compound to be developed into novel therapeutic agents. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible medical benefits. By combining expertise in organic chemistry, biochemistry, and pharmacology, we can unlock the full potential of this promising sulfonamide derivative.

In conclusion, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]cyclopropanesulfonamide (CAS No. 1790198-38-7) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it a compelling candidate for further investigation. As we continue to explore its properties and applications, we can anticipate exciting advancements that will benefit patients worldwide.